1-(1,1-dioxidotetrahydrothiophen-3-yl)-N-phenethyl-5-phenyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 1-(1,1-dioxothiolan-3-yl)-5-phenyl-N-(2-phenylethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C22H23N3O3S/c26-22(23-13-11-17-7-3-1-4-8-17)20-15-21(18-9-5-2-6-10-18)25(24-20)19-12-14-29(27,28)16-19/h1-10,15,19H,11-14,16H2,(H,23,26)
• InChI Key: MWZPUQQNCSSOEM-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CC1N2C(=CC(=N2)C(=O)NCCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O3S
• Molecular Weight: 409.5 g/mol
• CAS No.: 1170376-69-8

Description

The compound is a complex organic molecule. Based on its nomenclature, it likely contains a pyrazole ring (a five-membered ring with three carbon atoms and two nitrogen atoms) and a tetrahydrothiophene ring (a five-membered ring with four carbon atoms and one sulfur atom). The tetrahydrothiophene ring is also indicated to have two oxygen atoms attached, making it a dioxido compound.

Scientific Research Applications

Synthesis and Structural Characterization

Pyrazole derivatives have been synthesized and characterized, indicating a focus on developing compounds with potentially valuable biological and physical properties. For example, the synthesis and spectral characterization, including X-ray crystal structure studies of pyrazole derivatives, have been conducted to understand their molecular geometry, electronic structures, and intermolecular interactions. These studies are fundamental in designing compounds with desired properties for various applications (Kumara et al., 2018).

Antimicrobial and Antitumor Activities

Research on pyrazole derivatives also explores their antimicrobial and antitumor activities. The exploration of new compounds for antimicrobial and antitumor applications signifies an ongoing effort to find more effective and selective agents in combating diseases. For instance, microwave-assisted synthesis of pyrazolopyridines has shown promising results in antioxidant, antitumor, and antimicrobial activities, highlighting the potential therapeutic applications of these compounds (El‐Borai et al., 2013).

Enzyme Inhibitory Activity and Molecular Docking

The enzyme inhibitory activities of pyrazole derivatives, coupled with molecular docking studies, are critical in drug discovery and development. These studies help identify compounds with potential as enzyme inhibitors, which can be crucial in designing drugs targeting specific biochemical pathways. Research into the synthesis, characterization, enzyme inhibitory activity, and molecular docking analysis of thiophene-based heterocyclic compounds exemplifies the scientific community's interest in developing new therapeutic agents (Cetin et al., 2021).

Mechanism of Action

While the mechanism of action for this specific compound is not available, similar compounds have been found to act as GIRK channel activators.